Cas no 78022-19-2 (4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester)

• Product Name: 4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester
• CAS No: 78022-19-2
• MF: C₁₁H₁₅O₅P
• MW: 258.207564592361
• MDL: MFCD20488953
• CID: 535106
• PubChem ID: 10801170
• Update Time: 2025-05-24

4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(dimethoxyphosphinyl)methyl]-, methyl ester
• methyl 4-(dimethoxyphosphorylmethyl)benzoate
• 4-(Dimethoxy-phosphorylmethyl)-benzoic acid methyl ester
• 4-(dimethoxyphosphorylmethyl)-benzoic acid methyl ester
• CS-0140467
• 4-[(dimethoxyphosphinyl)methyl]-benzoic acid, methyl ester
• methyl 4-[(dimethoxyphosphoryl)methyl]benzoate
• IGTOJTIOIGZJBM-UHFFFAOYSA-N
• SB38736
• 78022-19-2
• Methyl 4-((dimethoxyphosphoryl)methyl)benzoate
• SCHEMBL1758645
• DTXSID80445132
• AT34305
• MFCD20488953
• 4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester

• MDL： MFCD20488953
• Inchi： 1S/C11H15O5P/c1-14-11(12)10-6-4-9(5-7-10)8-17(13,15-2)16-3/h4-7H,8H2,1-3H3
• InChI Key： IGTOJTIOIGZJBM-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C(=O)OC)=CC=1)(=O)(OC)OC

Computed Properties

• Exact Mass: 258.06575
• Monoisotopic Mass: 258.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 2.45910

Additional information on 4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester

4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester: A Comprehensive Overview

4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester, also known by its CAS number 78022-19-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development and related areas. The molecule consists of a benzoic acid methyl ester moiety with a dimethoxyphosphorylmethyl substituent at the para position, which imparts distinctive chemical properties and biological activities.

The synthesis of 4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester involves a series of well-defined chemical reactions, including phosphorylation and esterification processes. These reactions are optimized to ensure high yield and purity, making it suitable for various downstream applications. Recent advancements in synthetic methodologies have further enhanced the efficiency of producing this compound, aligning with the growing demand for high-quality chemical intermediates in pharmaceutical research.

One of the most notable aspects of this compound is its role as a potential lead molecule in drug discovery. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic interventions. For instance, studies have shown that the dimethoxyphosphoryl group can modulate enzymatic activity, suggesting its potential in anti-inflammatory or anti-cancer therapies.

In addition to its pharmacological implications, 4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester has also been investigated for its photophysical properties. The compound exhibits interesting fluorescence characteristics under certain conditions, making it a candidate for applications in sensors and imaging technologies. This dual functionality underscores the versatility of the molecule across multiple scientific disciplines.

Recent research has delved into the mechanistic insights of how this compound interacts with biological systems. Advanced computational models and experimental techniques have been employed to elucidate its binding affinities and molecular dynamics. These studies not only enhance our understanding of the compound's behavior but also provide valuable data for rational drug design.

The commercial availability of CAS No. 78022-19-2 has facilitated its use in academic and industrial settings alike. Its inclusion in various chemical databases and literature further highlights its importance as a reference compound in organic synthesis and medicinal chemistry.

In conclusion, 4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on scientific research. With ongoing investigations into its properties and applications, this compound continues to be a focal point for innovation in chemistry and beyond.